Cas no 114991-69-4 (3-methoxy-4-(3-methylbutoxy)benzaldehyde)
114991-69-4 structure
Product Name:3-methoxy-4-(3-methylbutoxy)benzaldehyde
CAS No:114991-69-4
MF:C13H18O3
MW:222.280224323273
MDL:MFCD01459894
CID:225558
PubChem ID:673723
Update Time:2025-04-19
3-methoxy-4-(3-methylbutoxy)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde,3-methoxy-4-(3-methylbutoxy)-
- 3-Methoxy-4-(3-methylbutoxy)benzaldehyde
- 3-METHOXY-4-(3-METHYL-BUTOXY)-BENZALDEHYDE
- EN300-01109
- FT-0767838
- BB 0258823
- DTXSID60350114
- Vanillin, 3-methylbutyl ether
- 114991-69-4
- Benzaldehyde, 3-methoxy-4-(3-methylbutoxy)-
- CS-0307473
- SCHEMBL13220903
- Z56824199
- 4-(Isopentyloxy)-3-methoxybenzaldehyde
- QMAVUZPWNRBYAO-UHFFFAOYSA-N
- AKOS000115360
- LS-01122
- MFCD01459894
- ALBB-001146
- STK502412
- DB-030459
- G30924
- 3-methoxy-4-(3-methylbutoxy)benzaldehyde
-
- MDL: MFCD01459894
- Inchi: 1S/C13H18O3/c1-10(2)6-7-16-12-5-4-11(9-14)8-13(12)15-3/h4-5,8-10H,6-7H2,1-3H3
- InChI Key: QMAVUZPWNRBYAO-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C=O)=CC=1OC)CCC(C)C
Computed Properties
- Exact Mass: 222.12564
- Monoisotopic Mass: 222.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- Density: 1.031
- Boiling Point: 328.9°Cat760mmHg
- Flash Point: 143.8°C
- Refractive Index: 1.513
- PSA: 35.53
- LogP: 2.93260
3-methoxy-4-(3-methylbutoxy)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 014189-1g |
3-Methoxy-4-(3-methylbutoxy)benzaldehyde |
114991-69-4 | 1g |
£154.00 | 2022-03-01 | ||
| Fluorochem | 014189-5g |
3-Methoxy-4-(3-methylbutoxy)benzaldehyde |
114991-69-4 | 5g |
£470.00 | 2022-03-01 | ||
| Fluorochem | 014189-10g |
3-Methoxy-4-(3-methylbutoxy)benzaldehyde |
114991-69-4 | 10g |
£858.00 | 2022-03-01 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 028445-1g |
3-Methoxy-4-(3-methylbutoxy)benzaldehyde |
114991-69-4 | 1g |
2372.0CNY | 2021-07-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 028445-1g |
3-Methoxy-4-(3-methylbutoxy)benzaldehyde |
114991-69-4 | 1g |
2372CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 028445-500mg |
3-Methoxy-4-(3-methylbutoxy)benzaldehyde |
114991-69-4 | 500mg |
1542CNY | 2021-05-07 | ||
| abcr | AB315620-500 mg |
3-Methoxy-4-(3-methylbutoxy)benzaldehyde; 95% |
114991-69-4 | 500MG |
€165.80 | 2023-01-23 | ||
| abcr | AB315620-1 g |
3-Methoxy-4-(3-methylbutoxy)benzaldehyde; 95% |
114991-69-4 | 1 g |
€197.30 | 2023-07-19 | ||
| abcr | AB315620-5 g |
3-Methoxy-4-(3-methylbutoxy)benzaldehyde; 95% |
114991-69-4 | 5 g |
€456.10 | 2023-07-19 | ||
| abcr | AB315620-10 g |
3-Methoxy-4-(3-methylbutoxy)benzaldehyde; 95% |
114991-69-4 | 10 g |
€773.40 | 2023-07-19 |
3-methoxy-4-(3-methylbutoxy)benzaldehyde Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
114991-69-4 (3-methoxy-4-(3-methylbutoxy)benzaldehyde) Related Products
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- 71118-99-5(Benzaldehyde, 3-butoxy-4-hydroxy-)
- 153200-64-7(3-(Cyclopropylmethoxy)-4-methoxybenzaldehyde)
- 51301-87-2(4-butoxy-3-methoxybenzaldehyde)
- 137203-85-1(Benzaldehyde, 4-hydroxy-3-(2-methylbutoxy)-, (S)-)
- 5503-99-1(3-ethoxy-4-hexoxybenzaldehyde)
- 93567-90-9(4-butoxy-3-ethoxybenzaldehyde)
- 34127-96-3(3-butoxy-4-methoxybenzaldehyde)
- 1234323-16-0(4-(2-Cyclohexylethoxy)-3-ethoxybenzaldehyde)
- 159783-31-0(Benzaldehyde, 3-(cyclopentylmethoxy)-4-methoxy-)
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